59-47-2

Mephenesin

In Stock

• CAS RN:
• 59-47-2

• Formula:
• C10H14O3

• InChI:
• InChI=1S/C10H14O3/c1-8-4-2-3-5-10(8)13-7-9(12)6-11/h2-5,9,11-12H,6-7H2,1H3

• InChIKey:
• JWDYCNIAQWPBHD-UHFFFAOYSA-N

• Mephenesin is a synthetic cresol glyceryl ether which produces transient muscle relaxation and paralysis via central nervous system depression. It first entered use in the 1950s.
  1-(2-methylphenyl)glycerol is a glycerol ether in which a single 2-methylphenyl group is attached at position 1 of glycerol via an ether linkage. It is an aromatic ether and a glycerol ether. It derives from an o-cresol.
  A centrally acting muscle relaxant with a short duration of action.

1-Ethyl-4-fluorobenzene

In Stock

• CAS RN:
• 459-47-2

• Formula:
• C8H9F

• InChI:
• InChI=1S/C8H9F/c1-2-7-3-5-8(9)6-4-7/h3-6H,2H2,1H3

• InChIKey:
• BLDNWXVISIXWKZ-UHFFFAOYSA-N

• 1-Ethyl-4-fluorobenzene is a useful research compound. Its molecular formula is C8H9F and its molecular weight is 124.15 g/mol. The purity is usually 95%.

2-[Methyl(2-pyridin-2-ylethyl)amino]fluoren-9-one

• CAS RN:
• 5459-47-2

• Formula:
• C21H19IN2O

• InChI:
• InChI=1S/C21H18N2O/c1-23(13-11-15-6-4-5-12-22-15)16-9-10-18-17-7-2-3-8-19(17)21(24)20(18)14-16/h2-10,12,14H,11,13H2,1H3

• InChIKey:
• SVDZPIVNFBEDFQ-UHFFFAOYSA-N

• Novel inhibitor of ABCG2 transporter function;  High Quality Biochemicals for Research Uses

2,7-Naphthalenedisulfonic acid, 5-(acetylamino)-3-[2-[4-[[3-[[[4-[2,4-bis(1,1-dimethylpropyl)phenoxy]butyl]amino]carbonyl]-4-hydroxy-1-naphthalenyl]oxy]phenyl]diazenyl]-4-hydroxy-, sodium salt (1:2)

In Stock

• CAS RN:
• 63059-47-2

• Formula:
• C49H52N4Na2O12S2

• InChI:
• InChI=1S/C49H54N4O12S2.2Na/c1-8-48(4,5)31-16-21-40(38(26-31)49(6,7)9-2)64-23-13-12-22-50-47(57)37-28-41(35-14-10-11-15-36(35)45(37)55)65-33-19-17-32(18-20-33)52-53-44-42(67(61,62)63)25-30-24-34(66(58,59)60)27-39(51-29(3)54)43(30)46(44)56;;/h10-11,14-21,24-28,55-56H,8-9,12-13,22-23H2,1-7H3,(H,50,57)(H,51,54)(H,58,59,60)(H,61,62,63);;/q;2*+1/p-2

• InChIKey:
• MVIBIOVQVNUAFO-UHFFFAOYSA-L

• 2,7-Naphthalenedisulfonic acid, 5-(acetylamino)-3-[2-[4-[[3-[[[4-[2,4-bis(1,1-dimethylpropyl)phenoxy]butyl]amino]carbonyl]-4-hydroxy-1-naphthalenyl]oxy]phenyl]diazenyl]-4-hydroxy-, sodium salt (1:2) is a useful research compound. Its molecular formula is C49H52N4Na2O12S2 and its molecular weight is 999.1 g/mol. The purity is usually 95%.

2-(2-Chlorophenyl)propan-1-ol

In Stock

• CAS RN:
• 26059-47-2

• Formula:
• C9H11ClO

• InChI:
• InChI=1S/C9H11ClO/c1-7(6-11)8-4-2-3-5-9(8)10/h2-5,7,11H,6H2,1H3

• InChIKey:
• XQTCGNGYRGOUJB-UHFFFAOYSA-N

• 2-(2-Chlorophenyl)propan-1-ol is a useful research compound. Its molecular formula is C9H11ClO and its molecular weight is 170.63 g/mol. The purity is usually 95%.

Bucharaine

In Stock

• CAS RN:
• 21059-47-2

• Formula:
• C19H25NO4

• InChI:
• InChI=1S/C19H25NO4/c1-13(8-9-17(21)19(2,3)23)10-11-24-16-12-18(22)20-15-7-5-4-6-14(15)16/h4-7,10,12,17,21,23H,8-9,11H2,1-3H3,(H,20,22)/b13-10+

• InChIKey:
• PBWIOAMUZKICDN-JLHYYAGUSA-N

• Quinoline Alkaloid Extracted from Haplophyllum bucharicum (Rutacae)
  It has sedative properties.
  Bucharaine(cas 21059-47-2) is a quinoline alkaloid, extracted from Haplophyllum bucharicum (Rutacae) It has sedative properties.
  

Deuterio 2,2,2-trideuterioacetate

In Stock

• CAS RN:
• 63459-47-2

• Formula:
• C2H4O2

• InChI:
• InChI=1S/C2H4O2/c1-2(3)4/h1H3,(H,3,4)/i1D3,2+1/hD

• InChIKey:
• QTBSBXVTEAMEQO-OIFRIMMXSA-N

• Deuterio 2,2,2-trideuterioacetate, also known as Deuterio 2,2,2-trideuterioacetate, is a useful research compound. Its molecular formula is C2H4O2 and its molecular weight is 65.069 g/mol. The purity is usually 95%.

2-(3-Methoxybenzoyl)oxazole

In Stock

• CAS RN:
• 898759-47-2

• Formula:
• C11H9NO3

• InChI:
• InChI=1S/C11H9NO3/c1-14-9-4-2-3-8(7-9)10(13)11-12-5-6-15-11/h2-7H,1H3

• InChIKey:
• YQIRAZOUSOTBIV-UHFFFAOYSA-N

• 2-(3-Methoxybenzoyl)oxazole is a useful research compound. Its molecular formula is C11H9NO3 and its molecular weight is 203.19 g/mol. The purity is usually 95%.

3-(benzo[d]thiazol-2-yl)-8-methyl-4-oxo-4H-chromen-7-yl 2-methoxybenzoate

In Stock

• CAS RN:
• 610759-47-2

• Formula:
• C25H17NO5S

• InChI:
• InChI=1S/C25H17NO5S/c1-14-19(31-25(28)15-7-3-5-9-20(15)29-2)12-11-16-22(27)17(13-30-23(14)16)24-26-18-8-4-6-10-21(18)32-24/h3-13H,1-2H3

• InChIKey:
• PTUUXCANDYVZNN-UHFFFAOYSA-N

• 3-(benzo[d]thiazol-2-yl)-8-methyl-4-oxo-4H-chromen-7-yl 2-methoxybenzoate is a useful research compound. Its molecular formula is C25H17NO5S and its molecular weight is 443.47. The purity is usually 95%.

3-butyl-1-methyl-9-(3-methylphenyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione

Usually In Stock

• CAS RN:
• 848059-47-2

• Formula:
• C20H25N5O2

• InChI:
• InChI=1S/C20H25N5O2/c1-4-5-10-25-18(26)16-17(22(3)20(25)27)21-19-23(11-7-12-24(16)19)15-9-6-8-14(2)13-15/h6,8-9,13H,4-5,7,10-12H2,1-3H3

• InChIKey:
• DISJXUUPZLFUEL-UHFFFAOYSA-N

• 3-butyl-1-methyl-9-(3-methylphenyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C20H25N5O2 and its molecular weight is 367.453. The purity is usually 95%.

N-(6-acetyl-3-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-3,4,5-trimethoxybenzamide

In Stock

• CAS RN:
• 864859-47-2

• Formula:
• C26H25N3O5S2

• InChI:
• InChI=1S/C26H25N3O5S2/c1-14(30)29-10-9-16-21(13-29)36-26(22(16)25-27-17-7-5-6-8-20(17)35-25)28-24(31)15-11-18(32-2)23(34-4)19(12-15)33-3/h5-8,11-12H,9-10,13H2,1-4H3,(H,28,31)

• InChIKey:
• CVHQWSQPLLMSGQ-UHFFFAOYSA-N

• N-(6-acetyl-3-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-3,4,5-trimethoxybenzamide is a useful research compound. Its molecular formula is C26H25N3O5S2 and its molecular weight is 523.62. The purity is usually 95%.

4-(2-oxo-2-phenylethyl)-2-propylbenzo[f][1,4]oxazepine-3,5(2H,4H)-dione

In Stock

• CAS RN:
• 903859-47-2

• Formula:
• C20H19NO4

• InChI:
• InChI=1S/C20H19NO4/c1-2-8-18-20(24)21(13-16(22)14-9-4-3-5-10-14)19(23)15-11-6-7-12-17(15)25-18/h3-7,9-12,18H,2,8,13H2,1H3

• InChIKey:
• NFCQEZAVKAZPMG-UHFFFAOYSA-N

• 4-(2-oxo-2-phenylethyl)-2-propylbenzo[f][1,4]oxazepine-3,5(2H,4H)-dione is a useful research compound. Its molecular formula is C20H19NO4 and its molecular weight is 337.375. The purity is usually 95%.

2,6-Bis(dicyclohexylphosphinomethyl)pyridine

In Stock

• CAS RN:
• 429659-47-2

• Formula:
• C31H51NP2

• InChI:
• InChI=1S/C31H51NP2/c1-5-16-28(17-6-1)33(29-18-7-2-8-19-29)24-26-14-13-15-27(32-26)25-34(30-20-9-3-10-21-30)31-22-11-4-12-23-31/h13-15,28-31H,1-12,16-25H2

• InChIKey:
• YNHMRJYMSAKPBI-UHFFFAOYSA-N

• 2,6-Bis(dicyclohexylphosphinomethyl)pyridine is a useful research compound. Its molecular formula is C31H51NP2 and its molecular weight is 499.7 g/mol. The purity is usually 95%.

1-phenyl-N-(1,3-thiazol-2-yl)cyclopentane-1-carboxamide

In Stock

• CAS RN:
• 932959-47-2

• Formula:
• C15H16N2OS

• InChI:
• InChI=1S/C15H16N2OS/c18-13(17-14-16-10-11-19-14)15(8-4-5-9-15)12-6-2-1-3-7-12/h1-3,6-7,10-11H,4-5,8-9H2,(H,16,17,18)

• InChIKey:
• IUKNDYRHVWCOTH-UHFFFAOYSA-N

• 1-phenyl-N-(1,3-thiazol-2-yl)cyclopentane-1-carboxamide is a useful research compound. Its molecular formula is C15H16N2OS and its molecular weight is 272.37. The purity is usually 95%.

ethyl 1-benzyl-1H-pyrrole-3-carboxylate

In Stock

• CAS RN:
• 128259-47-2

• Formula:
• C14H15NO2

• InChI:
• InChI=1S/C14H15NO2/c1-2-17-14(16)13-8-9-15(11-13)10-12-6-4-3-5-7-12/h3-9,11H,2,10H2,1H3

• InChIKey:
• KSZAVNAKDOXZGJ-UHFFFAOYSA-N

• Ethyl 1-benzyl-1H-pyrrole-3-carboxylate is a useful research compound. Its molecular formula is C14H15NO2 and its molecular weight is 229.27 g/mol. The purity is usually 95%.

lacticin 481

• CAS RN:
• 136959-47-2

• Formula:
• C5H5NO3S

• Lacticin 481, also known as Lacticin 481, is a useful research compound. Its molecular formula is C5H5NO3S. The purity is usually 95%.

3-Chloro-4-(3-methyl-1H-pyrazol-1-YL)aniline

Usually In Stock

• CAS RN:
• 1006959-47-2

• Formula:
• C10H10ClN3

• InChI:
• InChI=1S/C10H10ClN3/c1-7-4-5-14(13-7)10-3-2-8(12)6-9(10)11/h2-6H,12H2,1H3

• InChIKey:
• KQPPAGYGHQTZEX-UHFFFAOYSA-N

• 3-Chloro-4-(3-methyl-1H-pyrazol-1-YL)aniline is a useful research compound. Its molecular formula is C10H10ClN3 and its molecular weight is 207.66. The purity is usually 95%.

LCL521 Dihydrochloride

Usually In Stock

• CAS RN:
• 1226759-47-2

• Formula:
• C31H54Cl2N4O7

• InChI:
• InChI=1S/C31H52N4O7.2ClH/c1-6-7-8-9-10-11-12-13-14-15-16-17-28(36)32-27(24-41-29(37)22-33(2)3)31(42-30(38)23-34(4)5)25-18-20-26(21-19-25)35(39)40;;/h18-21,27,31H,6-17,22-24H2,1-5H3,(H,32,36);2*1H/t27-,31-;;/m1../s1

• InChIKey:
• RGUSRMLMLNVDSF-QJCVVZHISA-N

• LCL521 Dihydrochloride is a useful research compound. Its molecular formula is C31H54Cl2N4O7 and its molecular weight is 665.69. The purity is usually 95%.

N-cyclopropyl-N-(thiophen-3-ylmethyl)thiophene-2-carboxamide

In Stock

• CAS RN:
• 1234859-47-2

• Formula:
• C13H13NOS2

• InChI:
• InChI=1S/C13H13NOS2/c15-13(12-2-1-6-17-12)14(11-3-4-11)8-10-5-7-16-9-10/h1-2,5-7,9,11H,3-4,8H2

• InChIKey:
• JFLVZTFBBYYVOM-UHFFFAOYSA-N

• N-cyclopropyl-N-(thiophen-3-ylmethyl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C13H13NOS2 and its molecular weight is 263.37. The purity is usually 95%.

Benzo[d]thiazol-6-yl(3-((3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)methanone

In Stock

• CAS RN:
• 1705559-47-2

• Formula:
• C20H18N6O2S

• InChI:
• InChI=1S/C20H18N6O2S/c27-20(14-3-4-15-17(9-14)29-12-23-15)26-7-1-2-13(11-26)8-18-24-19(25-28-18)16-10-21-5-6-22-16/h3-6,9-10,12-13H,1-2,7-8,11H2

• InChIKey:
• XWTHJEPNDSRVDI-UHFFFAOYSA-N

• Benzo[d]thiazol-6-yl(3-((3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)methanone is a useful research compound. Its molecular formula is C20H18N6O2S and its molecular weight is 406.46. The purity is usually 95%.

2-chloro-N-(4-(dimethylamino)-2-methoxypyrimidin-5-yl)benzamide

In Stock

• CAS RN:
• 1797659-47-2

• Formula:
• C14H15ClN4O2

• InChI:
• InChI=1S/C14H15ClN4O2/c1-19(2)12-11(8-16-14(18-12)21-3)17-13(20)9-6-4-5-7-10(9)15/h4-8H,1-3H3,(H,17,20)

• InChIKey:
• LJYJIJFCNBPDSI-UHFFFAOYSA-N

• 2-chloro-N-(4-(dimethylamino)-2-methoxypyrimidin-5-yl)benzamide is a useful research compound. Its molecular formula is C14H15ClN4O2 and its molecular weight is 306.75. The purity is usually 95%.

(2S,4R)-1-[(2S)-2-[[2-[2-[2-[2-[[4-[(2S,4R)-1-acetyl-4-(4-chloroanilino)-2-methyl-3,4-dihydro-2H-quinolin-6-yl]benzoyl]amino]ethoxy]ethoxy]ethoxy]acetyl]amino]-3,3-dimethylbutanoyl]-4-hydroxy-N-[[4-(4-methyl-1,3-thiazol-5-yl)phenyl]methyl]pyrrolidine-2-carboxamide

In Stock

• CAS RN:
• 2010159-47-2

• Formula:
• C55H66ClN7O9S

• InChI:
• InChI=1S/C55H66ClN7O9S/c1-34-27-46(60-43-18-16-42(56)17-19-43)45-28-41(15-20-47(45)63(34)36(3)64)38-11-13-40(14-12-38)52(67)57-21-22-70-23-24-71-25-26-72-32-49(66)61-51(55(4,5)6)54(69)62-31-44(65)29-48(62)53(68)58-30-37-7-9-39(10-8-37)50-35(2)59-33-73-50/h7-20,28,33-34,44,46,48,51,60,65H,21-27,29-32H2,1-6H3,(H,57,67)(H,58,68)(H,61,66)/t34-,44+,46+,48-,51+/m0/s1

• InChIKey:
• FYSWLIFIYIVHPI-DDWISSAJSA-N

• (2S,4R)-1-[(2S)-2-[[2-[2-[2-[2-[[4-[(2S,4R)-1-acetyl-4-(4-chloroanilino)-2-methyl-3,4-dihydro-2H-quinolin-6-yl]benzoyl]amino]ethoxy]ethoxy]ethoxy]acetyl]amino]-3,3-dimethylbutanoyl]-4-hydroxy-N-[[4-(4-methyl-1,3-thiazol-5-yl)phenyl]methyl]pyrrolidine-2-carboxamide is a useful research compound. Its molecular formula is C55H66ClN7O9S and its molecular weight is 1036.7. The purity is usually 95%.

2-Cyclobutyl-2-methylpropanoic acid

In Stock

• CAS RN:
• 1603359-47-2

• Formula:
• C8H14O2

• InChI:
• InChI=1S/C8H14O2/c1-8(2,7(9)10)6-4-3-5-6/h6H,3-5H2,1-2H3,(H,9,10)

• InChIKey:
• OTMDEPJUKQXJFO-UHFFFAOYSA-N

• 2-Cyclobutyl-2-methylpropanoic acid is a useful research compound. Its molecular formula is C8H14O2 and its molecular weight is 142.2 g/mol. The purity is usually 95%.